Cas no 10387-49-2 (2H-1-Benzopyran-2-one,7-(acetyloxy)-)

2H-1-Benzopyran-2-one,7-(acetyloxy)- Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(acetyloxy)-
• (2-oxochromen-7-yl) acetate
• 7-ACETOXYCOUMARIN
• 2-oxo-2H-7-chromenyl acetate
• 2-oxo-2H-chromen-7-yl acetate
• 2-oxochromen-7-yl acetate
• 7-acetoxy-2H-1-benzopyran-2-one
• 7-acetoxy-2H-chromen-2-one
• 7-acetyloxycoumarin
• 7-acetylumbelliferone
• 7-O-Acetylcoumarin
• Acetylumbelliferone
• Bio-0211
• SR-01000395947-1
• FT-0621337
• 10387-49-2
• Q63409666
• acetic acid (2-oxo-1-benzopyran-7-yl) ester
• AKOS000277617
• (2-oxidanylidenechromen-7-yl) ethanoate
• S8L7MG576C
• DTXSID00146114
• A-0270
• cid_928228
• NCGC00246196-01
• 2H-1-Benzopyran-2-one, 7-(acetyloxy)-
• 7-(Acetyloxy)-2H-1-benzopyran-2-one
• SR-01000395947
• BDBM51734
• CHEMBL487711
• SCHEMBL1827872
• MLS001049006
• Coumarin, 7-hydroxy-, acetate
• acetic acid (2-ketochromen-7-yl) ester
• SMR000387017
• 7-acetoxycoumarin
• DB-369417
• STK371314
• +Expand

• InChIKey： MGZOXZPZHVOXQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8O4/c1-7(12)14-9-4-2-8-3-5-11(13)15-10(8)6-9/h2-6H,1H3
• SMILES： O(C1=CC=C2C=CC(=O)OC2=C1)C(=O)C

Computed Properties

• Exact Mass: 204.04200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.04225873g/mol
• Heavy Atom Count: 15
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 1.71830
• PSA: 56.51000

2H-1-Benzopyran-2-one,7-(acetyloxy)- Security Information

2H-1-Benzopyran-2-one,7-(acetyloxy)- Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%